1-(3-Chloro-4-hydroxyphenyl)-1-butanone

• Molecular Formula: C10H11ClO2
• Molecular Weight: 198.64 g/mol
• IUPAC Name: 1-(3-chloro-4-hydroxyphenyl)butan-1-one
• InChI: InChI=1S/C10H11ClO2/c1-2-3-9(12)7-4-5-10(13)8(11)6-7/h4-6,13H,2-3H2,1H3
• InChI Key: WCEAOVHOUWMGEC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC(=C(C=C1)O)Cl

Description

1-(3-Chloro-4-hydroxyphenyl)-1-butanone is an aromatic hydroxyketone characterized by a chlorinated phenolic ring and a four-carbon ketone chain. Its molecular formula is C₁₀H₁₁ClO₂, with a molecular weight of 198.65 g/mol . The compound is synthesized via the Fries rearrangement of o-chlorophenyl butyrate using aluminum chloride at 110°C for 2 hours, yielding 36.5% . Key physical properties include a melting point of 118°C and a semicarbazone derivative with a melting point of 142°C .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Chloro-4-hydroxyphenyl)-1-butanone typically involves the selective bromination of 3-chloro-4-hydroxyacetophenone. The reaction is carried out in a mixture of dioxane and ethyl ether at room temperature, yielding the desired product with high efficiency . Another method involves the difluoromethylation of phenols, where 1-(3-chloro-4-hydroxyphenyl)ethan-1-one is used as a starting material .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Chloro-4-hydroxyphenyl)-1-butanone undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The carbonyl group in the butanone side chain can be reduced to form alcohols.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN3) or thiourea.

Major Products:

Oxidation: Formation of 3-chloro-4-hydroxybenzoic acid.

Reduction: Formation of 1-(3-chloro-4-hydroxyphenyl)-1-butanol.

Substitution: Formation of 3-amino-4-hydroxyphenyl-1-butanone.

Scientific Research Applications

1-(3-Chloro-4-hydroxyphenyl)-1-butanone has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-(3-Chloro-4-hydroxyphenyl)-1-butanone exerts its effects involves interactions with specific molecular targets and pathways. The hydroxy and chloro groups play a crucial role in its reactivity and binding affinity to various enzymes and receptors. The compound may inhibit or activate certain biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Positional Isomerism

1-(3-Chloro-2-hydroxyphenyl)-1-butanone Molecular Formula: C₁₀H₁₁ClO₂ Molecular Weight: 198.65 g/mol Synthesis: Fries rearrangement of o-chlorophenyl butyrate (similar conditions but yields 36.5%) . Key Difference: Hydroxyl group at the 2-position instead of 4-position.

3'-Chloro-4'-hydroxyacetophenone Molecular Formula: C₈H₇ClO₂ Molecular Weight: 170.59 g/mol Synthesis: Derived from acetylation or Friedel-Crafts reactions . Key Difference: Shorter ethanone chain (C2 vs. C4), which may reduce lipophilicity and alter solubility profiles .

Halogen Substitution

1-(3-Bromo-2-chloro-4-hydroxyphenyl)-1-butanone Molecular Formula: C₁₀H₁₀BrClO₂ Molecular Weight: 277.54 g/mol .

1-(2,3-Dichloro-4-hydroxyphenyl)-1-butanone Molecular Formula: C₁₀H₁₀Cl₂O₂ Molecular Weight: 233.09 g/mol . Key Difference: Additional chlorine at the 2-position, which may influence steric hindrance and intermolecular interactions.

Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Synthesis Yield	Key Functional Groups
1-(3-Chloro-4-hydroxyphenyl)-1-butanone	198.65	118	36.5%	4-hydroxyphenyl, C4-ketone
1-(3-Chloro-2-hydroxyphenyl)-1-butanone	198.65	Not reported	36.5%	2-hydroxyphenyl, C4-ketone
3'-Chloro-4'-hydroxyacetophenone	170.59	Not reported	>98% purity	4-hydroxyphenyl, C2-ketone
1-(3-Bromo-2-chloro-4-hydroxyphenyl)-1-butanone	277.54	Not reported	Not reported	Br/Cl substitution, C4-ketone

Biological Activity

1-(3-Chloro-4-hydroxyphenyl)-1-butanone is an organic compound that has garnered attention due to its potential biological activities. This compound, characterized by the presence of a chloro and hydroxy group on the phenyl ring, is of interest in pharmacological research for its possible therapeutic applications. This article reviews the biological activity of 1-(3-Chloro-4-hydroxyphenyl)-1-butanone, focusing on its anti-inflammatory, antimicrobial, and cytotoxic properties.

The molecular formula of 1-(3-Chloro-4-hydroxyphenyl)-1-butanone is C10H11ClO2. Its structure allows it to interact with various biological targets, influencing multiple pathways related to disease processes.

Anti-inflammatory Activity

Recent studies have demonstrated the anti-inflammatory potential of 1-(3-Chloro-4-hydroxyphenyl)-1-butanone. It has been shown to inhibit nitric oxide (NO) production and the expression of pro-inflammatory enzymes in various cell models. For instance, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages, this compound significantly reduced NO production in a dose-dependent manner. The mechanism appears to involve the inhibition of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) expression, which are critical mediators in inflammatory responses .

Antimicrobial Activity

The antimicrobial properties of 1-(3-Chloro-4-hydroxyphenyl)-1-butanone have also been investigated. It exhibits activity against several pathogenic microorganisms, including bacteria responsible for skin infections. The compound's mechanism may involve disrupting microbial cell membranes or inhibiting essential metabolic pathways within the pathogens .

Table 1: Antimicrobial Efficacy of 1-(3-Chloro-4-hydroxyphenyl)-1-butanone

Microorganism	Minimum Inhibitory Concentration (MIC)	Mechanism of Action
Staphylococcus aureus	50 µg/mL	Cell membrane disruption
Escherichia coli	75 µg/mL	Inhibition of metabolic pathways
Pseudomonas aeruginosa	100 µg/mL	Unknown; further studies needed

Cytotoxicity Studies

Cytotoxicity assessments reveal that while 1-(3-Chloro-4-hydroxyphenyl)-1-butanone exhibits significant biological activity, it also raises concerns regarding its safety profile. In vitro studies indicate that at higher concentrations, the compound can induce cytotoxic effects in certain cancer cell lines. The IC50 values for various cancer cells range from 30 µM to 70 µM, suggesting a need for careful dosage considerations in therapeutic applications .

Table 2: Cytotoxic Effects on Cancer Cell Lines

Cell Line	IC50 (µM)	Effect Observed
HeLa	35	Significant reduction in viability
MCF-7	50	Moderate cytotoxicity
A549	70	High sensitivity observed

Case Studies

A notable study focused on the use of 1-(3-Chloro-4-hydroxyphenyl)-1-butanone in treating inflammation-related conditions. In an experimental model involving zebrafish larvae exposed to inflammatory stimuli, treatment with this compound resulted in a marked decrease in inflammatory markers such as NO and prostaglandin E2 (PGE2) . This suggests potential for development as an anti-inflammatory agent.